Cas no 1339391-14-8 (7-Tert-butyl-1-azaspiro[3.5]nonan-2-one)
1339391-14-8 structure
Product Name:7-Tert-butyl-1-azaspiro[3.5]nonan-2-one
CAS No:1339391-14-8
MF:C12H21NO
MW:195.301243543625
CID:5463028
Update Time:2023-08-28
7-Tert-butyl-1-azaspiro[3.5]nonan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 7-tert-butyl-1-azaspiro[3.5]nonan-2-one
- Z1238837514
- 1-Azaspiro[3.5]nonan-2-one, 7-(1,1-dimethylethyl)-
- 7-Tert-butyl-1-azaspiro[3.5]nonan-2-one
-
- Inchi: 1S/C12H21NO/c1-11(2,3)9-4-6-12(7-5-9)8-10(14)13-12/h9H,4-8H2,1-3H3,(H,13,14)
- InChI Key: NEWWPTJPIFKYQI-UHFFFAOYSA-N
- SMILES: O=C1CC2(CCC(C(C)(C)C)CC2)N1
Computed Properties
- Exact Mass: 195.162314293 g/mol
- Monoisotopic Mass: 195.162314293 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 195.30
- XLogP3: 2.3
- Topological Polar Surface Area: 29.1
7-Tert-butyl-1-azaspiro[3.5]nonan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7539310-0.05g |
7-tert-butyl-1-azaspiro[3.5]nonan-2-one |
1339391-14-8 | 95% | 0.05g |
$118.0 | 2024-05-23 | |
| Enamine | EN300-7539310-0.1g |
7-tert-butyl-1-azaspiro[3.5]nonan-2-one |
1339391-14-8 | 95% | 0.1g |
$176.0 | 2024-05-23 | |
| Enamine | EN300-7539310-0.25g |
7-tert-butyl-1-azaspiro[3.5]nonan-2-one |
1339391-14-8 | 95% | 0.25g |
$252.0 | 2024-05-23 | |
| Enamine | EN300-7539310-0.5g |
7-tert-butyl-1-azaspiro[3.5]nonan-2-one |
1339391-14-8 | 95% | 0.5g |
$457.0 | 2024-05-23 | |
| Enamine | EN300-7539310-1.0g |
7-tert-butyl-1-azaspiro[3.5]nonan-2-one |
1339391-14-8 | 95% | 1.0g |
$584.0 | 2024-05-23 | |
| Enamine | EN300-7539310-2.5g |
7-tert-butyl-1-azaspiro[3.5]nonan-2-one |
1339391-14-8 | 95% | 2.5g |
$1147.0 | 2024-05-23 | |
| Enamine | EN300-7539310-5.0g |
7-tert-butyl-1-azaspiro[3.5]nonan-2-one |
1339391-14-8 | 95% | 5.0g |
$1695.0 | 2024-05-23 | |
| Enamine | EN300-7539310-10.0g |
7-tert-butyl-1-azaspiro[3.5]nonan-2-one |
1339391-14-8 | 95% | 10.0g |
$2516.0 | 2024-05-23 | |
| 1PlusChem | 1P028RL7-50mg |
7-tert-butyl-1-azaspiro[3.5]nonan-2-one |
1339391-14-8 | 95% | 50mg |
$202.00 | 2023-12-22 | |
| 1PlusChem | 1P028RL7-100mg |
7-tert-butyl-1-azaspiro[3.5]nonan-2-one |
1339391-14-8 | 95% | 100mg |
$272.00 | 2023-12-22 |
7-Tert-butyl-1-azaspiro[3.5]nonan-2-one Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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